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calphostin B calphostin B
Brand Name: Vulcanchem
CAS No.: 124824-06-2
VCID: VC0039770
InChI: InChI=1S/C37H34O11/c1-16(38)12-19-25-26-20(13-17(2)48-37(43)18-10-8-7-9-11-18)36(47-6)34(42)28-22(40)15-24(45-4)30(32(26)28)29-23(44-3)14-21(39)27(31(25)29)33(41)35(19)46-5/h7-11,14-17,38,41-42H,12-13H2,1-6H3
SMILES: CC(CC1=C2C3=C(C(=C(C4=C3C(=C5C2=C(C(=O)C=C5OC)C(=C1OC)O)C(=CC4=O)OC)O)OC)CC(C)OC(=O)C6=CC=CC=C6)O
Molecular Formula: C37H34O11
Molecular Weight: 654.7 g/mol

calphostin B

CAS No.: 124824-06-2

Main Products

VCID: VC0039770

Molecular Formula: C37H34O11

Molecular Weight: 654.7 g/mol

calphostin B - 124824-06-2

CAS No. 124824-06-2
Product Name calphostin B
Molecular Formula C37H34O11
Molecular Weight 654.7 g/mol
IUPAC Name 1-[3,10-dihydroxy-12-(2-hydroxypropyl)-2,6,7,11-tetramethoxy-4,9-dioxoperylen-1-yl]propan-2-yl benzoate
Standard InChI InChI=1S/C37H34O11/c1-16(38)12-19-25-26-20(13-17(2)48-37(43)18-10-8-7-9-11-18)36(47-6)34(42)28-22(40)15-24(45-4)30(32(26)28)29-23(44-3)14-21(39)27(31(25)29)33(41)35(19)46-5/h7-11,14-17,38,41-42H,12-13H2,1-6H3
Standard InChIKey ZZTKVBAAURVMGM-UHFFFAOYSA-N
SMILES CC(CC1=C2C3=C(C(=C(C4=C3C(=C5C2=C(C(=O)C=C5OC)C(=C1OC)O)C(=CC4=O)OC)O)OC)CC(C)OC(=O)C6=CC=CC=C6)O
Canonical SMILES CC(CC1=C2C3=C(C(=C(C4=C3C(=C5C2=C(C(=O)C=C5OC)C(=C1OC)O)C(=CC4=O)OC)O)OC)CC(C)OC(=O)C6=CC=CC=C6)O
Synonyms calphostin B
UCN 1028 B
UCN 1028B
UCN-1028B
PubChem Compound 130269
Last Modified Nov 11 2021
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